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Compound of Interest

Compound Name: Fluazinam

Cat. No.: B131798 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of fluazinam in a laboratory setting. The following procedural guidance is designed to

ensure the safety of researchers and to maintain environmental compliance.

Immediate Safety and Handling
Before handling fluazinam, it is crucial to be aware of its associated hazards. Fluazinam can

cause allergic skin reactions, serious eye damage, and is suspected of damaging an unborn

child[1][2]. It is also very toxic to aquatic life with long-lasting effects[1][2].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

fluazinam, including:

Chemical safety glasses or goggles conforming to approved standards[2].

Chemical-resistant gloves (inspect before use)[2].

Protective clothing and, if necessary, a face shield[1][3].

In case of dust or aerosol formation, use adequate ventilation or respiratory protection[2].

Wash hands thoroughly after handling and before any breaks[1]. Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse[4][5].
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Step-by-Step Disposal Procedure
Fluazinam and its containers must be treated as hazardous waste[1][3]. Do not empty into

drains or release into the environment[1][2].

Step 1: Waste Segregation and Collection

Designate a specific waste container for fluazinam waste. This includes surplus or non-

recyclable product, contaminated materials (e.g., absorbent from spills, contaminated PPE),

and empty containers.

Do not mix fluazinam waste with other chemical waste streams unless instructed to do so by

your institution's safety officer or a licensed disposal company.

Keep the waste in suitable, closed, and clearly labeled containers for disposal[2][3].

Step 2: Managing Empty Containers

Do not reuse or refill empty fluazinam containers[6].

For containers of 5 gallons or less, triple rinse them promptly after emptying[6]. The

procedure is as follows:

Empty the remaining contents into application equipment or a mix tank, draining for 10

seconds after the flow begins to drip[6].

Fill the container ¼ full with water and recap[6].

Shake for 10 seconds[6].

Pour the rinsate into application equipment or a mix tank, or store it for later disposal as

hazardous waste[6].

Repeat this procedure two more times[6].

After rinsing, the container may be offered for recycling if available. Otherwise, puncture it

and dispose of it in a sanitary landfill or through incineration as per local regulations[6].
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Step 3: Accidental Spill Cleanup

Evacuate personnel from the immediate area if necessary[2].

Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent the product

from entering them[2].

Contain the spill using an inert absorbent material such as sand, earth, or absorbent clays[3]

[7]. Avoid creating dust[2].

Collect the contaminated absorbent material mechanically (sweep or shovel) and place it into

appropriate, closed, and labeled containers for disposal as hazardous waste[2][3].

Clean the affected area with water and detergent, and absorb the wash liquid with more

absorbent material, which must also be disposed of as hazardous waste[3].

Step 4: Final Disposal

Engage a licensed disposal company for the final disposal of fluazinam waste[2].

The recommended method for surplus product is chemical incineration in an incinerator

equipped with an afterburner and scrubber[2]. This may involve dissolving or mixing the

material with a combustible solvent[2].

Alternatively, disposal at an approved waste disposal facility or a designated sanitary landfill

may be permissible, depending on local regulations[6][8].

All disposal activities must be in strict accordance with local, regional, national, and

international regulations[1].

Quantitative Data Summary
The following table summarizes key quantitative data related to the environmental hazards and

transport of fluazinam, which underscore the importance of proper disposal.
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Data Point Value Species Reference

Ecotoxicity

Fish (96h LC50) 0.055 mg/L Lepomis macrochirus [2]

Daphnia (48h EC50) 0.22 mg/L Daphnia magna [2]

Algae (72h EC50) 0.16 mg/L
Pseudokirchneriella

subcapitata
[2]

Physicochemical Data

Partition Coefficient

(log Pow)
4.03 N/A [5]

Transport Information

UN Number (Solid) 3077 N/A [2]

UN Number (Liquid) 3082 N/A [5]

Transport Hazard

Class

9 (Miscellaneous

dangerous

substances)

N/A [2]

Table 1. Environmental Hazard and Transport Data for Fluazinam.

Experimental Protocols
The provided documentation, primarily Safety Data Sheets (SDS), outlines regulatory and

safety-compliant disposal procedures rather than experimental protocols for chemical

degradation or neutralization. The recommended disposal methods, such as high-temperature

incineration, are industrial processes performed by licensed waste management facilities and

are not suitable for a standard laboratory setting. Researchers should adhere to the procedural

guidance outlined above and consult their institution's environmental health and safety

department for specific protocols.

Fluazinam Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of fluazinam waste in a laboratory environment.
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Diagram 1. Logical workflow for the disposal of fluazinam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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